N-(4-phenylbutan-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide

• IUPAC Name: N-(4-phenylbutan-2-yl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C19H20N2O2S/c1-14(9-10-15-6-3-2-4-7-15)20-19(22)13-16-12-17(23-21-16)18-8-5-11-24-18/h2-8,11-12,14H,9-10,13H2,1H3,(H,20,22)
• InChI Key: TVCRBZYDRGQPOU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)CC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

N-(4-phenylbutan-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide, commonly known as N-PHBTO, is a novel compound that has been studied for its potential use in the field of medicinal chemistry. N-PHBTO is a synthetic compound derived from the combination of two compounds: phenylbutan-2-yl and thiophen-2-yl. It is a member of the oxazole class of compounds, which are known to have a variety of biological activities. N-PHBTO has been studied for its potential therapeutic applications, including anticancer, anti-inflammatory, and antifungal activities.

Mechanism of Action

The mechanism of action of N-PHBTO is not yet fully understood. However, it is believed to act by interfering with the signaling pathways of the cells it targets. Specifically, it is thought to interfere with the signal transduction pathways of the tumor cells it targets, disrupting their growth and proliferation. In addition, it is thought to interfere with the signal transduction pathways of the inflammatory cells it targets, inhibiting their production of inflammatory mediators. Finally, it is thought to interfere with the signal transduction pathways of the fungal cells it targets, inhibiting their growth and proliferation.
Biochemical and Physiological Effects
N-PHBTO has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the growth and proliferation of tumor cells, inflammatory cells, and fungal cells. In addition, it has been found to reduce the production of inflammatory mediators, such as cytokines, chemokines, and prostaglandins. Furthermore, it has been found to have a variety of antioxidant and anti-apoptotic effects, which may be beneficial in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

N-PHBTO has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low toxicity, which makes it suitable for use in various types of experiments. In addition, it has been found to be effective against a range of cancer cell lines, making it a useful tool for studying cancer biology. However, it has a relatively short half-life, which can limit its use in experiments that require long-term exposure to the compound.

Future Directions

N-PHBTO has a wide range of potential applications in the field of medicinal chemistry. In the future, further research could be conducted to explore its potential therapeutic applications, such as its potential use in the treatment of cancer, inflammatory diseases, and fungal infections. In addition, further research could be conducted to explore its potential use in the development of novel drugs, as well as its potential use in the development of novel drug delivery systems. Finally, further research could be conducted to explore its potential use in the development of novel diagnostic tools, such as imaging agents and biomarkers.

Synthesis Methods

N-PHBTO can be synthesized using a two-step process. The first step involves the condensation of phenylbutan-2-yl and thiophen-2-yl to form a cyclic product, N-PHBTO. This is achieved by heating the two compounds in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The second step involves the deprotection of the cyclic product to yield the desired compound. This is achieved by treating the cyclic product with a base, such as sodium hydroxide or potassium hydroxide.

Scientific Research Applications

N-PHBTO has been studied for its potential use in the field of medicinal chemistry. It has been found to have a variety of biological activities, including anticancer, anti-inflammatory, and antifungal activities. In particular, N-PHBTO has been found to be effective against a range of cancer cell lines, including breast, colon, and prostate cancer cell lines. In addition, it has been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases. Furthermore, N-PHBTO has been found to have antifungal activity, which may be useful in the treatment of fungal infections.